![molecular formula C15H15N3OS B4741414 N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea](/img/structure/B4741414.png)
N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea
Overview
Description
N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea (CFPTU) is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a thiourea derivative that has been found to exhibit a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea is not fully understood. However, it is believed to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and the production of inflammatory cytokines. This compound has also been found to inhibit the replication of the hepatitis C virus by interfering with the virus's ability to replicate its RNA.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and the production of inflammatory cytokines. This compound has also been found to inhibit the replication of the hepatitis C virus. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea has several advantages for laboratory experiments. It is a cost-effective compound with a high yield, making it an ideal compound for large-scale experiments. This compound has also been found to exhibit a variety of biochemical and physiological effects, making it a versatile compound for studying various biological processes. However, this compound also has some limitations. It is a toxic compound that requires careful handling and disposal. Additionally, its mechanism of action is not fully understood, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for the study of N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea. One potential direction is to further investigate its mechanism of action. Understanding how this compound inhibits the growth of cancer cells and reduces the production of inflammatory cytokines could lead to the development of more effective therapeutic agents. Another potential direction is to investigate the potential use of this compound in combination with other therapeutic agents. Combining this compound with other compounds could enhance its therapeutic effects and reduce its toxicity. Finally, further studies are needed to determine the safety and efficacy of this compound in clinical trials. If this compound proves to be a safe and effective therapeutic agent, it could have significant implications for the treatment of cancer and viral infections.
Scientific Research Applications
N-(2-cyanoethyl)-N-(2-furylmethyl)-N'-phenylthiourea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been shown to inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. It has also been found to inhibit the replication of the hepatitis C virus.
properties
IUPAC Name |
1-(2-cyanoethyl)-1-(furan-2-ylmethyl)-3-phenylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3OS/c16-9-5-10-18(12-14-8-4-11-19-14)15(20)17-13-6-2-1-3-7-13/h1-4,6-8,11H,5,10,12H2,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFBRSRRMHQEYFM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)N(CCC#N)CC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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